Cas no 1354706-16-3 (1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride)

• Product Name: 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride
• CAS No: 1354706-16-3
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD24540347
• CID: 5169276
• PubChem ID: 66509478
• Update Time: 2025-06-08

1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-1H-pyrazole-3-sulfonyl chloride
• 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride

• MDL： MFCD24540347
• Inchi： 1S/C7H11ClN2O2S/c1-6(2)5-10-4-3-7(9-10)13(8,11)12/h3-4,6H,5H2,1-2H3
• InChI Key： RDNAMJDVKDXLGD-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=CC(S(Cl)(=O)=O)=N1

Additional information on 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride

Professional Introduction to 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride (CAS No. 1354706-16-3)

1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride, with the chemical identifier CAS No. 1354706-16-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole sulfonyl chloride class, a moiety known for its versatile applications in drug discovery and synthesis. The structural features of this molecule, particularly the presence of a sulfonyl chloride group and a substituted pyrazole ring, make it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl chloride functional group in 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride is highly reactive and serves as a crucial electrophile in organic synthesis. This reactivity allows for further functionalization, enabling chemists to introduce various substituents and explore diverse chemical pathways. The pyrazole core, on the other hand, is a heterocyclic aromatic compound that has been extensively studied for its biological activity. Pyrazole derivatives are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride as a building block for the synthesis of bioactive molecules. Researchers have leveraged its unique structural attributes to develop new scaffolds with enhanced binding affinity and improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in constructing potent inhibitors targeting enzyme-driven diseases. The methylpropyl substituent at the 1-position of the pyrazole ring contributes to steric hindrance, which can be strategically employed to modulate receptor interactions and improve drug efficacy.

In the context of drug development, the reactivity of the sulfonyl chloride group allows for facile coupling with nucleophiles such as amines and alcohols. This property has been exploited in the synthesis of peptidomimetics and other protein-targeting ligands. Additionally, the stability and predictability of 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride under various reaction conditions make it an attractive choice for industrial-scale applications. Its compatibility with modern synthetic methodologies ensures efficient production processes without compromising purity or yield.

The pharmaceutical industry has shown particular interest in derivatives of 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride due to their potential therapeutic benefits. For example, recent research has explored its role in developing novel antiviral agents where the pyrazole core interacts with viral proteases or polymerases. The sulfonyl chloride functionality facilitates the introduction of modifications that enhance drug resistance profiles, making it a promising candidate for next-generation antiviral therapies.

Moreover, the compound’s structural versatility has been harnessed in designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. By incorporating 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride into these molecules, researchers have achieved high selectivity against target kinases while minimizing off-target effects. This underscores its significance as a key intermediate in rational drug design.

The synthesis of 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride itself is an intricate process that requires precise control over reaction conditions to ensure optimal yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to streamline production while maintaining high standards of quality control. These innovations have not only improved accessibility but also reduced costs associated with obtaining this valuable compound.

From a regulatory perspective, 1-(2-methylpropyl)-1H-pyrazole-3-sulfonyl chloride (CAS No. 1354706-16-3) is subject to rigorous testing to ensure compliance with safety and environmental guidelines. Manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee consistency and reliability across batches. This adherence is essential for pharmaceutical applications where batch-to-batch reproducibility is paramount.

The future prospects of this compound are promising, with ongoing research exploring new applications in areas such as agrochemicals and material science. Its ability to serve as a versatile building block ensures its continued relevance in both academic and industrial settings. As synthetic methodologies evolve, expect further optimizations that will enhance its utility and expand its scope of use.